Cas no 1904432-34-3 (N-[(2-morpholin-4-ylpyridin-4-yl)methyl]-2-(oxolan-3-yloxy)pyridine-4-carboxamide)

• Product Name: N-[(2-morpholin-4-ylpyridin-4-yl)methyl]-2-(oxolan-3-yloxy)pyridine-4-carboxamide
• CAS No: 1904432-34-3
• MF: C₂₀H₂₄N₄O₄
• MW: 384.428964614868
• CID: 5549594
• Update Time: 2025-06-11

N-[(2-morpholin-4-ylpyridin-4-yl)methyl]-2-(oxolan-3-yloxy)pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-morpholin-4-ylpyridin-4-yl)methyl]-2-(oxolan-3-yloxy)pyridine-4-carboxamide

• Inchi： 1S/C20H24N4O4/c25-20(16-2-5-22-19(12-16)28-17-3-8-27-14-17)23-13-15-1-4-21-18(11-15)24-6-9-26-10-7-24/h1-2,4-5,11-12,17H,3,6-10,13-14H2,(H,23,25)
• InChI Key： NLFAPOJIVCHXMV-UHFFFAOYSA-N
• SMILES： C1(OC2CCOC2)=NC=CC(C(NCC2C=CN=C(N3CCOCC3)C=2)=O)=C1

Additional information on N-[(2-morpholin-4-ylpyridin-4-yl)methyl]-2-(oxolan-3-yloxy)pyridine-4-carboxamide

Comprehensive Overview of N-[(2-morpholin-4-ylpyridin-4-yl)methyl]-2-(oxolan-3-yloxy)pyridine-4-carboxamide (CAS No. 1904432-34-3)

The compound N-[(2-morpholin-4-ylpyridin-4-yl)methyl]-2-(oxolan-3-yloxy)pyridine-4-carboxamide (CAS No. 1904432-34-3) is a sophisticated small molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structure, featuring a morpholine and pyridine backbone, makes it a promising candidate for targeting various biological pathways. Researchers are particularly interested in its potential applications in kinase inhibition and GPCR modulation, which are hot topics in contemporary pharmaceutical research.

One of the key reasons for the growing interest in this compound is its structural similarity to known bioactive molecules. The presence of both morpholine and pyridine rings suggests potential interactions with enzymes and receptors involved in cell signaling and inflammation. These properties align with current trends in drug development, where multi-target therapeutics are increasingly sought after to address complex diseases like cancer and neurodegenerative disorders.

From a synthetic chemistry perspective, the compound's carboxamide linkage and ether functionality offer versatility for further derivatization. This adaptability is crucial for optimizing drug-like properties, such as solubility, bioavailability, and metabolic stability. Recent advancements in computational chemistry and AI-driven drug design have further accelerated the exploration of this molecule, as researchers leverage machine learning to predict its binding affinities and off-target effects.

The pharmacokinetic profile of N-[(2-morpholin-4-ylpyridin-4-yl)methyl]-2-(oxolan-3-yloxy)pyridine-4-carboxamide is another area of active investigation. Preliminary studies suggest that its logP and polar surface area values are within the desirable range for oral bioavailability, a critical factor in small-molecule drug development. These characteristics make it a compelling subject for preclinical studies, particularly in the context of central nervous system (CNS) disorders, where blood-brain barrier penetration is essential.

In addition to its therapeutic potential, this compound has also piqued the interest of chemical biologists as a tool for probing protein-protein interactions. Its modular structure allows for the incorporation of fluorescent tags or affinity probes, enabling researchers to visualize and quantify its interactions with cellular targets. This application is particularly relevant in the era of precision medicine, where understanding molecular mechanisms at a granular level is paramount.

As the scientific community continues to explore the capabilities of N-[(2-morpholin-4-ylpyridin-4-yl)methyl]-2-(oxolan-3-yloxy)pyridine-4-carboxamide, its role in drug discovery pipelines is expected to expand. With the rise of personalized therapeutics and combinatorial chemistry, this molecule represents a valuable scaffold for generating novel lead compounds. Future research will likely focus on elucidating its structure-activity relationships (SAR) and optimizing its efficacy in disease models.

In summary, CAS No. 1904432-34-3 exemplifies the convergence of medicinal chemistry, computational biology, and translational research. Its multifaceted applications underscore its potential to address unmet medical needs, making it a compound worth watching in the coming years.